Cas no 2229017-86-9 (4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol)

• Product Name: 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol
• CAS No: 2229017-86-9
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6217870
• PubChem ID: 165691002
• Update Time: 2025-10-31

4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol
• 2229017-86-9
• EN300-1735657
• 4-[1-(2-aminoethyl)cyclobutyl]benzene-1,3-diol

• Inchi： 1S/C12H17NO2/c13-7-6-12(4-1-5-12)10-3-2-9(14)8-11(10)15/h2-3,8,14-15H,1,4-7,13H2
• InChI Key： KWOLDJBTEHBRHH-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CCN)CCC1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.5Ų

Additional information on 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol

Exploring the Potential of 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol (CAS No. 2229017-86-9) in Modern Research

In the ever-evolving landscape of chemical research, 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol (CAS No. 2229017-86-9) has emerged as a compound of significant interest. This unique molecule, characterized by its cyclobutyl core and diol functional groups, presents a versatile scaffold for applications ranging from medicinal chemistry to material science. Researchers are particularly drawn to its structural complexity, which allows for targeted modifications to enhance its properties. The presence of the aminoethyl side chain further expands its utility, making it a promising candidate for drug discovery and biochemical studies.

One of the most frequently asked questions in scientific forums is: "What are the potential applications of 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol in drug development?" Preliminary studies suggest that this compound could play a role in modulating enzyme activity or serving as a building block for more complex pharmacophores. Its diol groups, for instance, may facilitate hydrogen bonding interactions with biological targets, a feature highly sought after in the design of kinase inhibitors or GPCR modulators. Additionally, the cyclobutyl ring offers conformational rigidity, which could improve binding affinity and selectivity in therapeutic agents.

Another hot topic in the field is the compound's potential role in sustainable chemistry. With growing emphasis on green synthesis, researchers are exploring whether 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol can be derived from renewable feedstocks or synthesized via catalytic methods that minimize waste. Its structural motifs align well with the principles of atom economy, making it an attractive subject for eco-friendly process optimization. Searches like "green synthesis of cyclobutyl-containing compounds" reflect this trend, highlighting the intersection of environmental consciousness and chemical innovation.

From a technical standpoint, the compound's CAS No. 2229017-86-9 serves as a critical identifier for researchers navigating databases such as SciFinder or Reaxys. Its nomenclature—4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol—may appear daunting at first glance, but each component reveals valuable insights. The benzene-1,3-diol segment, for example, suggests potential antioxidant properties, while the aminoethyl group could enable derivatization for solubility tuning. Such details are often the focus of queries like "How to modify aminoethyl groups for improved bioavailability?", underscoring the compound's adaptability in formulation science.

In material science, the rigid cyclobutyl ring of 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol has sparked interest for designing high-performance polymers. Researchers speculate that incorporating this moiety could enhance thermal stability or mechanical strength in specialty plastics. This aligns with popular search terms such as "cyclobutyl-based polymers for aerospace applications", illustrating how niche chemical structures can address broad industrial challenges. Furthermore, the compound's potential as a crosslinking agent or monomer precursor is under investigation, particularly in photoresist technologies for semiconductor manufacturing.

As analytical techniques advance, so does the ability to characterize 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol with unprecedented precision. Cutting-edge methods like cryo-EM mass spectrometry and DFT calculations are being employed to map its electronic distribution and conformational dynamics. These efforts respond to queries such as "What spectroscopic techniques are best for analyzing diol-containing compounds?", demonstrating the compound's role in pushing methodological boundaries. Such studies not only elucidate its behavior but also pave the way for rational design of analogs with tailored properties.

Looking ahead, the scientific community anticipates expanded exploration of CAS No. 2229017-86-9 across interdisciplinary domains. Whether as a tool compound in neurobiology research or a template for catalytic ligand development, 4-1-(2-aminoethyl)cyclobutylbenzene-1,3-diol exemplifies how targeted molecular architecture can unlock diverse possibilities. Its journey from synthetic curiosity to potential cornerstone of innovation mirrors broader trends in precision chemistry—where every functional group tells a story waiting to be decoded through rigorous inquiry and creative application.